![molecular formula C11H16O B042470 Benzenemethanol, 4-(2-methylpropyl)- CAS No. 110319-85-2](/img/structure/B42470.png)
Benzenemethanol, 4-(2-methylpropyl)-
Overview
Description
Benzenemethanol, 4-(2-methylpropyl)-, also known as ibuprofen, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain, fever, and inflammation. It is one of the most commonly prescribed medications in the world, with millions of people taking it every day. The chemical formula of ibuprofen is C13H18O2, and it has a molecular weight of 206.28 g/mol.
Scientific Research Applications
Green Chemistry Applications
Oxidative Methylation of Aromatics : Research by Adebajo (2007) on the conversion of methane to transportable liquid fuels and chemicals highlights the potential for green chemistry applications. This process, involving the catalytic methylation of aromatics, including potentially compounds similar to "Benzenemethanol, 4-(2-methylpropyl)-," offers an environmentally friendly method for the production of valuable chemicals (Adebajo, 2007).
Antimicrobial Properties
Monoterpenes as Antimicrobial Agents : The study by Marchese et al. (2017) reviews the antimicrobial properties of monoterpenes, including p-Cymene, a compound structurally related to "Benzenemethanol, 4-(2-methylpropyl)-." This research suggests potential biomedical applications of such compounds in developing new antimicrobial agents (Marchese et al., 2017).
Supramolecular Chemistry
Applications of Benzene-1,3,5-tricarboxamide : Cantekin, de Greef, and Palmans (2012) delve into the utility of benzene-1,3,5-tricarboxamide (BTA) in supramolecular chemistry, demonstrating the compound's versatility in creating nanometer-sized structures for nanotechnology and biomedical applications. This insight into BTA's role could parallel the utility of "Benzenemethanol, 4-(2-methylpropyl)-" in similar applications (Cantekin, de Greef, & Palmans, 2012).
Catalysis
Methanol to Propylene Conversion : A comprehensive review by Ali et al. (2019) covers the conversion of methanol to propylene, highlighting the role of catalysts such as SAPO-34 and ZSM-5. This process is critical in the production of petrochemicals and may relate to the chemical transformations involving "Benzenemethanol, 4-(2-methylpropyl)-" in industrial applications (Ali et al., 2019).
properties
IUPAC Name |
[4-(2-methylpropyl)phenyl]methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O/c1-9(2)7-10-3-5-11(8-12)6-4-10/h3-6,9,12H,7-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOMLPKKJTRFTEU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00562294 | |
Record name | [4-(2-Methylpropyl)phenyl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00562294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
110319-85-2 | |
Record name | 4-(2-Methylpropyl)benzenemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=110319-85-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [4-(2-Methylpropyl)phenyl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00562294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [4-(2-methylpropyl)phenyl]methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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